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Compound of Interest

Compound Name:
Ethyl 2-(trifluoromethyl)pyrimidine-

5-carboxylate

Cat. No.: B1343229 Get Quote

Essential Safety and Handling Guide for Ethyl 2-
(trifluoromethyl)pyrimidine-5-carboxylate
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate.

The following procedures and recommendations are designed to ensure the safe handling,

storage, and disposal of this chemical in a laboratory setting.

Compound Information:

Chemical Name: Ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate

Molecular Formula: C₉H₉F₃N₂O₂

Molecular Weight: 234.18 g/mol [1]

Appearance: Solid[1]

Hazard Identification: This compound is classified as harmful and an irritant. Key hazards

include:

Harmful if swallowed.[2][3]
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Causes skin irritation.[3][4][5]

Causes serious eye irritation.[3][4][5]

May cause respiratory irritation.[3][4][5]

Personal Protective Equipment (PPE)
Proper personal protective equipment is essential to minimize exposure and ensure safety

when working with Ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate. The following table

summarizes the recommended PPE.
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Body Part
Personal Protective
Equipment (PPE)

Specifications & Best
Practices

Eyes/Face Safety Goggles & Face Shield

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards.[6][7] A

face shield should be worn

over safety glasses during

procedures with a high risk of

splashing.[6]

Skin
Chemical-Resistant Gloves &

Laboratory Coat

Handle with chemical-

impermeable gloves that have

been inspected prior to use.[6]

[7] A fire/flame resistant and

impervious lab coat should be

worn fully buttoned with long

sleeves.[7][8]

Respiratory Respirator

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator.[7] In case

of spills or insufficient

ventilation, a NIOSH-approved

air-purifying respirator is

recommended.[9]

General Standard Laboratory Attire

Long pants and closed-toe

shoes are standard laboratory

practice to protect against

accidental spills.[8]

Safety Operating Procedures
A systematic approach is essential when working with this compound to ensure personal and

environmental safety.

Handling:
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Handle in a well-ventilated place.[7]

Avoid contact with skin and eyes.[2][3][7]

Avoid the formation of dust and aerosols.[2][3][7]

Use non-sparking tools.[7]

Wash hands thoroughly after handling.[8]

Storage:

Store in a cool, dry, and well-ventilated area.[7][10]

Keep the container tightly closed.[4][11]

Store locked up.[4][12]

Emergency Procedures
First Aid Measures:

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[2][3]

In Case of Skin Contact: Take off immediately all contaminated clothing. Wash off with soap

and plenty of water. Consult a physician.[2][3][7]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[3][4][12]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person. Call a doctor or Poison Control Center immediately.[7]

Spill Response:

Evacuate personnel from the immediate area.[2][8]
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Remove all sources of ignition.[7][8]

Wear appropriate personal protective equipment.[2]

Avoid dust formation.[2][3]

Collect the spilled material using a method that does not generate dust (e.g., gently sweep

up and shovel) and place it in a suitable, sealed container for disposal.[2][3][8]

Prevent the chemical from entering drains.[2][3][7][8]

Disposal Plan
Proper disposal of Ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate and its containers is

critical to prevent environmental contamination.

Waste Disposal: Dispose of the chemical waste at an approved waste disposal plant.[8]

Follow all local, state, and federal regulations for hazardous waste disposal.

Container Disposal: Do not reuse empty containers. Dispose of them in the same manner as

the chemical waste.[8]

Visual Workflow Guides
The following diagrams illustrate the procedural workflows for handling and emergency

response.
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Safe Handling Workflow for Ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate

Preparation

Handling

Post-Experiment

Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Work in a well-ventilated area

Weigh/handle the compound

Perform experiment

Decontaminate work surfaces

Remove and dispose of PPE correctly

Wash hands thoroughly

Segregate chemical waste

Dispose of in a sealed, labeled container

Click to download full resolution via product page

Caption: Workflow for the safe handling of the compound.
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Emergency Spill Response Procedure

Spill Occurs

Evacuate Immediate Area

Don Emergency PPE

Contain the Spill

Clean Up Spill (No Dust)

Place in Sealed Waste Container

Decontaminate the Area

Report the Incident

Click to download full resolution via product page

Caption: Emergency response procedure for a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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